Cas no 179331-04-5 (7-Amino-1H-benzod1,3oxazine-2,4-dione)

7-Amino-1H-benzod1,3oxazine-2,4-dione structure
179331-04-5 structure
Product Name:7-Amino-1H-benzod1,3oxazine-2,4-dione
CAS No:179331-04-5
MF:C8H6N2O3
MW:178.14484167099
MDL:MFCD03839875
CID:113154
PubChem ID:40424018
Update Time:2025-04-18

7-Amino-1H-benzod1,3oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2H-3,1-Benzoxazine-2,4(1H)-dione,7-amino-
    • 4-AMinoisatoic anhydride
    • 7-Aminoisatoic anhydride
    • 7-amino-1H-benzo[d][1,3]oxazine-2,4-dione
    • AG-E-29662
    • Ambap
    • CTK4D7245
    • 7-amino-1H-3,1-benzoxazine-2,4-dione
    • 7-amino-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
    • AKOS006346488
    • MFCD03839875
    • A13606
    • 7-Amino-2H-3,1-benzoxazine-2,4(1H)-dione
    • 7-Amino-2H-benzo[d][1,3]oxazine-2,4(1H)-dione
    • AS-36903
    • DTXSID00654103
    • CS-0200050
    • 179331-04-5
    • 2H-3,1-Benzoxazine-2,4(1H)-dione, 7-amino-
    • 7-Amino-1H-benzod1,3oxazine-2,4-dione
    • MDL: MFCD03839875
    • Inchi: 1S/C8H6N2O3/c9-4-1-2-5-6(3-4)10-8(12)13-7(5)11/h1-3H,9H2,(H,10,12)
    • InChI Key: GBYOVJPPABNNPV-UHFFFAOYSA-N
    • SMILES: O1C(NC2C=C(C=CC=2C1=O)N)=O

Computed Properties

  • Exact Mass: 178.03788
  • Monoisotopic Mass: 178.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4A^2
  • XLogP3: 0.3

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.501
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.65
  • PSA: 81.42

7-Amino-1H-benzod1,3oxazine-2,4-dione Security Information

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